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Compound of Interest

Compound Name: Benzo[c]phenanthrene-d5

Cat. No.: B586120

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of
Benzo[c]phenanthrene-d5, a deuterated polycyclic aromatic hydrocarbon (PAH). Primarily
utilized as an internal standard in analytical chemistry, this document details its key
characteristics and a representative experimental protocol for its application in the quantitative
analysis of PAHs using gas chromatography-mass spectrometry (GC-MS).

Core Physical and Chemical Properties

Benzo[c]phenanthrene-d5 is a labeled analog of Benzo[c]phenanthrene, a PAH known for its
toxic and genotoxic effects. The incorporation of five deuterium atoms provides a distinct mass
signature, making it an ideal internal standard for precise quantification in complex matrices.

Data Summary

The table below summarizes the key physical and chemical properties of
Benzo[c]phenanthrene-d5.
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Property Value

Molecular Formula CisH7Ds

Molecular Weight 233.32 g/mol
Appearance Pale Yellow Solid
Melting Point 62-64°C

Solubility Soluble in Chloroform
CAS Number 1795011-61-8

3,4-Benzophenanthrene-d5,
Synonyms )
Benzo[e]phenanthrene-d5, Tetrahelicene-d5

Experimental Protocols: Application as an Internal
Standard

Benzo[c]phenanthrene-d5 is frequently employed as an internal standard in environmental
and toxicological studies to quantify the presence of its non-deuterated counterpart and other
PAHSs. The following is a representative protocol for the analysis of PAHs in a sample matrix,
such as sediment, using GC-MS.

Objective: To accurately quantify the concentration of
Benzo[c]phenanthrene and other PAHs in a sample by
using Benzo[c]phenanthrene-d5 as an internal standard.
Materials:

o Sample (e.g., sediment, water, tissue homogenate)
e Benzo[c]phenanthrene-d5 solution of known concentration (internal standard)
 Calibration standards containing known concentrations of target PAHs

» Extraction solvents (e.g., acetone, hexane)
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e Anhydrous sodium sulfate
o Activated copper for desulfurization

e Gas chromatograph coupled with a mass spectrometer (GC-MS)

Methodology:

o Sample Preparation and Extraction:
o A known mass of the sample is taken.

o The sample is subjected to extraction using a suitable solvent system, such as a 1:1 (v/v)
mixture of acetone and hexane.

o The resulting extract is pooled. For sediment samples, activated copper is added for
desulfurization.

o The extract is dried over anhydrous sodium sulfate.
« Addition of Internal Standard:

o A precise volume of the Benzo[c]phenanthrene-d5 internal standard solution is added to
the dried extract.

e Concentration and Reconstitution:

o The extract is concentrated to a small volume (e.g., 1.0 mL) under a gentle stream of
nitrogen.

o The final extract is reconstituted in a suitable solvent for GC-MS analysis.
e GC-MS Analysis:
o The analysis is performed on a GC-MS system.

o Gas Chromatography (GC) Conditions:
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» The column temperature is programmed with an initial hold, followed by a series of
ramps to a final temperature, which is then held for a specified duration. A typical
program might start at 40°C, ramp to 300°C, and hold for 15 minutes.

» Helium is used as the carrier gas at a constant flow rate.

o Mass Spectrometry (MS) Conditions:
» The mass spectrometer is operated in electron ionization (EI) mode.

» Selective lon Monitoring (SIM) mode is used to monitor specific ions for the target PAHs
and the deuterated internal standard, enhancing sensitivity and selectivity.

e Quantification:

o The concentration of the target PAHs in the sample is determined by comparing the peak
area of each analyte to the peak area of the Benzo[c]phenanthrene-d5 internal standard.
A calibration curve is generated using the standard solutions to establish the relative
response factor.

Visualizations
Experimental Workflow for PAH Quantification

The following diagram illustrates the logical flow of the experimental protocol for the
quantification of polycyclic aromatic hydrocarbons using a deuterated internal standard like
Benzo[c]phenanthrene-d5.
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Caption: Workflow for PAH analysis using an internal standard.

« To cite this document: BenchChem. [Technical Guide: Physical Properties and Analytical
Application of Benzo|[c]phenanthrene-d5]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b586120#what-are-the-physical-properties-of-benzo-c-
phenanthrene-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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